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Compound of Interest

Compound Name: Neurokinin A(4-10) TFA

Cat. No.: B8081558

Technical Support Center: Neurokinin A (4-10)
TFA

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the storage, handling, and use of Neurokinin
A (4-10) TFA.

Frequently Asked Questions (FAQSs)
Q1: How should | store Neurokinin A (4-10) TFA upon arrival?

A: Upon receipt, Neurokinin A (4-10) TFA, supplied as a lyophilized powder, should be stored in
a tightly sealed container, protected from moisture, in a dry, cool, and well-ventilated place.[1]
For long-term storage, it is recommended to store the powder at -20°C or -80°C.[2][3][4][5][6]

Q2: What is the shelf life of Neurokinin A (4-10) TFA?

A: The shelf life of Neurokinin A (4-10) TFA depends on the storage conditions. As a lyophilized
powder, it can be stored for up to 3 years at -20°C or 2 years at -80°C.[2][3][4][5][6] Once
reconstituted in a solvent, the stability decreases.

Q3: How do | reconstitute Neurokinin A (4-10) TFA?
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A: Reconstitution of lyophilized peptides should be done with care to ensure solubility and
stability. While specific instructions may vary by manufacturer, a general guideline is to use
sterile, distilled water or an appropriate buffer. Some sources indicate that Neurokinin A (4-10)
TFA has low solubility in water (< 0.1 mg/mL or 0.67 mg/mL with ultrasonic treatment).[2][5][6]
[7] For preparing stock solutions, solvents like DMSO can also be used.[8] It is crucial to allow
the vial to equilibrate to room temperature before opening to avoid condensation. Gently swirl
or vortex to dissolve the peptide.

Q4: What are the recommended storage conditions for reconstituted Neurokinin A (4-10) TFA?

A: Once reconstituted, it is recommended to store the solution in aliquots at -80°C to minimize
freeze-thaw cycles. Under these conditions, the peptide in solvent is generally stable for up to 1
year, or for shorter periods (1-6 months) at -20°C or -80°C according to other sources.[2][5][6]

[7]

Q5: The peptide won't dissolve. What should | do?

A: If you encounter solubility issues, especially in aqueous solutions, consider the following:
e Sonication: Brief periods of sonication can aid in dissolving the peptide.[7]

e Solvent Choice: If your experimental protocol allows, consider using a small amount of an
organic solvent like DMSO to first dissolve the peptide, followed by dilution with your
agueous buffer.

e pH Adjustment: The solubility of peptides can be pH-dependent. Adjusting the pH of the
buffer may improve solubility.

Troubleshooting Guide
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Problem

Possible Cause

Suggested Solution

Loss of Peptide Activity

Improper storage (e.g., room
temperature, exposure to

moisture).

Always store the lyophilized
peptide and reconstituted
solutions at the recommended
temperatures. Avoid repeated
freeze-thaw cycles by

preparing aliquots.

Repeated freeze-thaw cycles.

Aliguot the reconstituted
peptide into single-use

volumes before freezing.

Contamination of stock

solution.

Use sterile reagents and
techniques for reconstitution.
Filter-sterilize the reconstituted

solution if necessary.

Inconsistent Experimental

Results

Inaccurate peptide

concentration.

Ensure the peptide is fully
dissolved before making
dilutions. Recalibrate
spectrophotometer if used for

concentration determination.

Peptide degradation.

Check the expiration date and
storage history of the peptide.

If in doubt, use a fresh vial.

Precipitation of Peptide in

Solution

Poor solubility in the chosen

solvent/buffer.

Re-evaluate the reconstitution
solvent. Consider using a
different buffer system or
adding a solubilizing agent if

compatible with your assay.

Exceeded solubility limit.

Prepare a more dilute stock

solution.

Storage Conditions and Shelf Life Summary

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8081558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Storage _ .
Form Shelf Life Additional Notes
Temperature

Store in a tightly

N 1to 3years[2][3][4][5] sealed container,
Lyophilized Powder -20°C

[6] away from moisture.
[1]
-80°C 2 years[3][4][5][6]
Avoid repeated
In Solvent -20°C 1 month[5][6][7]

freeze-thaw cycles.

6 months to 1 year[2]
(51061171

-80°C

Experimental Protocols
General Protocol for Reconstitution of Neurokinin A (4-
10) TFA

» Equilibration: Allow the vial of lyophilized Neurokinin A (4-10) TFA to warm to room
temperature before opening. This prevents moisture from condensing inside the vial, which
can degrade the peptide.

o Solvent Addition: Add the calculated volume of the appropriate sterile solvent (e.g., sterile
distilled water, DMSO, or a buffer compatible with your experiment).

» Dissolution: Gently swirl or vortex the vial to dissolve the peptide completely. If necessary,
use a brief sonication step to aid dissolution.

» Aliquoting and Storage: For long-term storage, it is highly recommended to aliquot the
reconstituted peptide into single-use volumes and store them at -80°C. This minimizes waste
and prevents degradation from repeated freeze-thaw cycles.

Visualizations
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Preparation Experimentation Analysis
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Caption: Experimental workflow for using Neurokinin A (4-10) TFA.
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Caption: Neurokinin A (4-10) signaling via the NK2 receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Neurokinin A(4-10) TFA storage conditions and shelf
life]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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